Cas no 19438-61-0 (4-Methylphthalic anhydryde)
4-Methylphthalic anhydryde structure
Product Name:4-Methylphthalic anhydryde
CAS No:19438-61-0
MF:C9H6O3
MW:162.142142772675
MDL:MFCD00041856
CID:51314
PubChem ID:88069
Update Time:2025-08-05
4-Methylphthalic anhydryde Chemical and Physical Properties
Names and Identifiers
-
- 4-methylphthalic anhydride
- 5-Methyl-2-benzofuran-1,3-dione
- 5-Methylisobenzofuran-1,3-dione
- 4-Methylphalic Anhydride
- 4-methylphthalic acid anhydride
- 4-Methylphthalic anh
- 4-methyl-phthalic anhydride
- 5-Methyl-1,3-isobenzofurandione
- 5-methyl-3-isobenzofurandione
- 5-methylphthalic acid anhydride
- Ethyl-2-benzofuran
- Resorcinol dibenzoate
- 4-Methylphthalic anhydride,96%
- 4-Methylphthalic anhydride 95%
- 4-Methylphthalic anhydryde
- NCGC00259763-01
- 4-Methylphthalicanhydride
- 4-Methylphthalic anhydride, 95%
- SCHEMBL28480
- 19438-61-0
- 1,3-Isobenzofurandione, 5-methyl-
- DTXSID5027805
- FT-0692772
- 5-methylisobenzofuran-1,3-dione;Resorcinol dibenzoate
- NCGC00164147-02
- A22558
- NS00026339
- AS-13386
- 5-methyl-1,3-dihydro-2-benzofuran-1,3-dione
- M0559
- Tox21_202214
- 5-methyl-isobenzofuran-1,3-dione
- CHEMBL1882541
- 1938-61-0
- EINECS 243-073-6
- 4-methyl phthalic anhydride
- O11478
- W-107700
- UNII-2P2740FPCK
- SY011496
- 4methylphthalic anhydride
- ?4-Methylphthalic anhydride
- CAS-19438-61-0
- 2P2740FPCK
- Tox21_303399
- Phthalic anhydride, 4-methyl-
- MFCD00041856
- NCGC00164147-01
- DTXCID307805
- 4-methyphthalic anhydride
- AKOS000121253
- F0001-0695
- Q27255318
- 5-Methyl-2-benzofuran-1,3-dione #
- EN300-19027
- NCGC00257380-01
- 1,3Isobenzofurandione, 5methyl
- 5Methylisobenzofuran1,3dione
- Phthalic anhydride, 4methyl
- 4Methylphthalic acid anhydride
- DB-025072
-
- MDL： MFCD00041856
- Inchi： 1S/C9H6O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2-4H,1H3
- InChI Key： ZOXBWJMCXHTKNU-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC(C)=CC=2C1=O)=O
Computed Properties
- Exact Mass: 162.03200
- Monoisotopic Mass: 162.032
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.7
- Topological Polar Surface Area: 43.4A^2
Experimental Properties
- Color/Form: White crystal powder
- Density: 1.2599 (rough estimate)
- Melting Point: 89.0 to 94.0 deg-C
- Boiling Point: 299°C(lit.)
- Flash Point: 156.3±19.2 °C
- Refractive Index: 1.5380 (estimate)
- Solubility: Solubility in water: insoluble Solubility in other solvents: soluble in chloroform
- Water Partition Coefficient: Insoluble
- PSA: 43.37000
- LogP: 1.30560
- Sensitiveness: Sensitive to humidity
- Solubility: Insoluble in water
4-Methylphthalic anhydryde Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- WGK Germany：3
- Hazard Category Code： R36/37/38
- Safety Instruction： S26-S37/39
-
Hazardous Material Identification：
- Safety Term：S26;S37/39
- Risk Phrases：R36/37/38
- Storage Condition：Inert atmosphere,2-8°C
4-Methylphthalic anhydryde Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Methylphthalic anhydryde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 069181-5g |
5-Methyl-2-benzofuran-1,3-dione |
19438-61-0 | 97% | 5g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 069181-25g |
5-Methyl-2-benzofuran-1,3-dione |
19438-61-0 | 97% | 25g |
￡20.00 | 2022-03-01 | |
| Fluorochem | 069181-100g |
5-Methyl-2-benzofuran-1,3-dione |
19438-61-0 | 97% | 100g |
￡60.00 | 2022-03-01 | |
| Fluorochem | 069181-500g |
5-Methyl-2-benzofuran-1,3-dione |
19438-61-0 | 97% | 500g |
￡204.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132537-100g |
4-Methylphthalic anhydryde |
19438-61-0 | ≥97% | 100g |
¥929.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132537-25g |
4-Methylphthalic anhydryde |
19438-61-0 | ≥97% | 25g |
¥279.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132537-500g |
4-Methylphthalic anhydryde |
19438-61-0 | ≥97% | 500g |
¥2574.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M132537-5g |
4-Methylphthalic anhydryde |
19438-61-0 | ≥97% | 5g |
¥69.90 | 2023-09-02 | |
| Chemenu | CM153341-5g |
5-Methyl-2-benzofuran-1,3-dione |
19438-61-0 | 95% | 5g |
$132 | 2021-06-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R032218-100g |
4-Methylphthalic anhydryde |
19438-61-0 | 97% | 100g |
￥1116 | 2024-05-25 |
4-Methylphthalic anhydryde Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:19438-61-0)4-甲基苯酐
Order Number:LE1695809
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:34
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:19438-61-0)4-Methylphthalic anhydryde
Order Number:A22558
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):372.0
Email:sales@amadischem.com
4-Methylphthalic anhydryde Related Literature
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Ayumi Fujiwara,Hiroshi Furuya,Shekh Md. Mamun Kabir,Motohiro Shizuma,Atsushi Ohtaka,Osamu Shimomura RSC Adv. 2023 13 8630
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2. CXCII.—A new isomerism of halogenohydroxybenzoyltoluic acids. Part II. 2-(5′-Chloro-2′-hydroxybenzoyl)-5(4?)-methylbenzoic acidMosuke Hayashi J. Chem. Soc. 1930 1513
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Jiang Guo,Jun Long,Daowei Ding,Qiang Wang,Yu Shan,Ahmad Umar,Xin Zhang,Brandon L. Weeks,Suying Wei,Zhanhu Guo RSC Adv. 2016 6 21187
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Qingbo Xu,Bingru Xin,Jing Wei,Yulei Ma,Zikang Qing,Chao Feng,Shouliang Yi,Nanwen Li,Kai Li,Fei Wang,Jie Zhao,Lin Yang,Lu Yao,Wenju Jiang,Yiyang Dai,Zhongde Dai J. Mater. Chem. A 2023 11 15600
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5. Transparent anhydride–cured epoxy nanocomposites reinforced with polyaniline stabilized nanosilicaHongbo Gu,Jiang Guo,Huige Wei,Xingru Yan,Daowei Ding,Xi Zhang,Qingliang He,Sruthi Tadakamalla,Xuefeng Wang,Thomas C. Ho,Suying Wei,Zhanhu Guo J. Mater. Chem. C 2015 3 8152
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